(3R,4R)-tert-Butyl 3-(dibenzylamino)-4-hydroxypyrrolidine-1-carboxylate

• Molecular Formula: C23H30N2O3
• Molecular Weight: 382.5 g/mol
• IUPAC Name: tert-butyl (3R,4R)-3-(dibenzylamino)-4-hydroxypyrrolidine-1-carboxylate
• InChI: InChI=1S/C23H30N2O3/c1-23(2,3)28-22(27)25-16-20(21(26)17-25)24(14-18-10-6-4-7-11-18)15-19-12-8-5-9-13-19/h4-13,20-21,26H,14-17H2,1-3H3/t20-,21-/m1/s1
• InChI Key: NEAJPGSFDYOXKS-NHCUHLMSSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H]([C@@H](C1)O)N(CC2=CC=CC=C2)CC3=CC=CC=C3
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C(C1)O)N(CC2=CC=CC=C2)CC3=CC=CC=C3

Description

(3R,4R)-tert-Butyl 3-(dibenzylamino)-4-hydroxypyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C23H30N2O3 and its molecular weight is 382.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.7 g (0.02 mole) of 1-t-butoxycarbonyl-3,4-epoxypyrrolidine (prepared as described in Preparation 8) were dissolved in 15 ml of ethanol. 7.88 g (0.04 mole) of dibenzylamine were added to the solution, and the mixture was heated under reflux for 10 hours. At the end of this time, the solvent was removed by evaporation under reduced pressure, and the residue was subjected to column chromatography through silica gel, eluted with a 12:88 by volume mixture of ethyl acetate and toluene, to give 1.21 g of 1-t-butoxycarbonyl-3-dibenzylamino-4-hydroxypyrrolidine as a pale yellow oil.